![molecular formula C15H22BFO2 B6232622 2-[4-fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 2098216-17-0](/img/no-structure.png)
2-[4-fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Description
This compound is a boronic ester, which is a type of organoboron compound. Boronic esters are commonly used in organic chemistry, particularly in Suzuki reactions, which are a type of palladium-catalyzed cross coupling reactions . The compound also contains a fluoro-substituted phenyl group, which could potentially enhance its biological activity due to the strong electronegativity of fluorine .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined through techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry . These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.Chemical Reactions Analysis
As a boronic ester, this compound could participate in various chemical reactions. One of the most common is the Suzuki reaction, which involves the coupling of the boronic ester with a halide or pseudohalide .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its boronic ester and fluoro-substituted phenyl groups. For example, it might exhibit high reactivity in Suzuki reactions due to the presence of the boronic ester group .Mechanism of Action
Future Directions
The future directions for research on this compound could involve exploring its potential uses in organic synthesis or investigating its biological activity. Given the importance of boronic esters in Suzuki reactions and the potential biological activity conferred by the fluoro-substituted phenyl group, there could be many interesting avenues for future research .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[4-fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 4-fluoro-2-(propan-2-yl)phenylboronic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst and a base.", "Starting Materials": [ "4-fluoro-2-(propan-2-yl)phenylboronic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst", "Base" ], "Reaction": [ "Step 1: Dissolve 4-fluoro-2-(propan-2-yl)phenylboronic acid (1.0 equiv) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 equiv) in a suitable solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as Pd(PPh3)4 (0.05 equiv) to the reaction mixture.", "Step 3: Add a base such as potassium carbonate (2.0 equiv) to the reaction mixture.", "Step 4: Heat the reaction mixture at a suitable temperature such as 100-120°C for several hours under an inert atmosphere.", "Step 5: Cool the reaction mixture to room temperature and filter off any solids.", "Step 6: Purify the crude product by column chromatography using a suitable eluent such as hexane/ethyl acetate to obtain the desired product '2-[4-fluoro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' as a white solid." ] } | |
CAS No. |
2098216-17-0 |
Molecular Formula |
C15H22BFO2 |
Molecular Weight |
264.15 g/mol |
IUPAC Name |
2-(4-fluoro-2-propan-2-ylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
InChI |
InChI=1S/C15H22BFO2/c1-10(2)12-9-11(17)7-8-13(12)16-18-14(3,4)15(5,6)19-16/h7-10H,1-6H3 |
InChI Key |
OCKLKAPOQWSSFT-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)F)C(C)C |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
